Cas no 199395-78-3 (2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-(2-methyl-1-oxopropyl)-)

• Product Name: 2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-(2-methyl-1-oxopropyl)-
• CAS No: 199395-78-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 908680
• PubChem ID: 22673287
• Update Time: 2025-04-19

2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-(2-methyl-1-oxopropyl)-
• SCHEMBL4998227
• 2-(2-METHYLPROPANOYL)-2-AZABICYCLO[2.2.1]HEPT-5-EN-3-ONE
• 199395-78-3
• (+)-2-Isobutyryl-2-azabicyclo[2.2.1]hept-5-en-3-one
• (+/-)-2-isobutyryl-2-azabicyclo[2.2.1]hept-5-en-3-one
• WKEBXZCAMSSMGE-UHFFFAOYSA-N

• Inchi： 1S/C10H13NO2/c1-6(2)9(12)11-8-4-3-7(5-8)10(11)13/h3-4,6-8H,5H2,1-2H3
• InChI Key： WKEBXZCAMSSMGE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C2)N1C(C(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 37.38